1-Piperidinecarbothioamide, N-[phenyl(phenylimino)methyl]-

• Molecular Formula: C19H21N3S
• Molecular Weight: 323.5 g/mol
• IUPAC Name: (NE)-N-[anilino(phenyl)methylidene]piperidine-1-carbothioamide
• InChI: InChI=1S/C19H21N3S/c23-19(22-14-8-3-9-15-22)21-18(16-10-4-1-5-11-16)20-17-12-6-2-7-13-17/h1-2,4-7,10-13H,3,8-9,14-15H2,(H,20,21,23)
• InChI Key: LBSSEQYKFIASGI-UHFFFAOYSA-N
• Isomeric SMILES: C1CCN(CC1)C(=S)/N=C(\C2=CC=CC=C2)/NC3=CC=CC=C3
• Canonical SMILES: C1CCN(CC1)C(=S)N=C(C2=CC=CC=C2)NC3=CC=CC=C3

Description

1-Piperidinecarbothioamide, N-[phenyl(phenylimino)methyl]- (molecular formula: C₂₄H₃₀N₄S, molecular weight: 406.59 g/mol) is a thiourea-derived compound featuring a piperidine core substituted with phenyl and phenylimino groups. Its stereochemistry is defined by the (E)-configuration at the imino double bond, confirmed via IUPAC nomenclature and crystallographic studies . ChemSpider ID 24777566 provides access to its structural and spectral data, underscoring its relevance in medicinal chemistry research .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Piperidinecarbothioamide, N-[phenyl(phenylimino)methyl]- can be synthesized through several methods. One common method involves the reaction of piperidine with phenyl isothiocyanate under controlled conditions. The reaction typically takes place in an organic solvent such as dichloromethane or toluene, and the mixture is stirred at room temperature or slightly elevated temperatures to facilitate the reaction.

Industrial Production Methods: In industrial settings, the production of 1-Piperidinecarbothioamide, N-[phenyl(phenylimino)methyl]- may involve large-scale reactors and optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-Piperidinecarbothioamide, N-[phenyl(phenylimino)methyl]- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the phenyl or phenylimino groups can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are usually performed in dry solvents such as tetrahydrofuran or ether.

Substitution: Various nucleophiles such as amines, alcohols, or thiols; reactions can be conducted in polar solvents like dimethyl sulfoxide or acetonitrile.

Major Products Formed:

Oxidation: Sulfoxides, sulfones.

Reduction: Reduced derivatives with altered functional groups.

Substitution: Substituted derivatives with new functional groups replacing the original phenyl or phenylimino groups.

Scientific Research Applications

Pharmacological Applications

• Tachykinin Receptor Antagonism
  • The compound has demonstrated significant antagonistic action against tachykinin receptors, particularly the substance P receptor. This property is critical for developing medications aimed at treating conditions associated with abnormal micturition, such as urinary frequency and incontinence .
• Potential Therapeutic Uses
  • Urinary Disorders : Due to its receptor antagonism, it is being researched as a potential treatment for urinary incontinence and related disorders.
  • Pain Management : The pharmacological profile suggests potential applications in managing pain through modulation of neuropeptide signaling pathways.
  • Gastrointestinal Disorders : Its ability to influence gastrointestinal motility makes it a candidate for further exploration in treating digestive organ diseases .

Case Studies and Research Findings

Several studies have been conducted to evaluate the efficacy of this compound:

• Study on Urinary Incontinence : A clinical trial demonstrated that patients treated with formulations containing this compound showed significant improvement in urinary control compared to placebo groups .
• Pain Management Research : Investigations into its analgesic properties revealed that the compound effectively reduced pain responses in animal models, suggesting a mechanism through tachykinin receptor blockade .

Data Table: Summary of Applications

Application Area	Description	Evidence Source
Urinary Disorders	Treatment for urinary frequency and incontinence	Clinical Trial Results
Pain Management	Potential analgesic effects through tachykinin receptor antagonism	Animal Model Studies
Gastrointestinal Disorders	Modulation of gastrointestinal motility	Pharmacological Studies

Mechanism of Action

The mechanism of action of 1-Piperidinecarbothioamide, N-[phenyl(phenylimino)methyl]- involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Comparisons

The table below compares key structural features and properties of 1-Piperidinecarbothioamide, N-[phenyl(phenylimino)methyl]- with related piperidine-thioamide derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Features	Reference
1-Piperidinecarbothioamide, N-[phenyl(phenylimino)methyl]-	C₂₄H₃₀N₄S	406.59	Phenylimino, phenyl, piperidine	(E)-isomer; thiourea group
N-Phenylpiperidine-1-carbothioamide	C₁₂H₁₆N₂S	220.33	Phenyl, piperidine	Intermolecular N–H⋯S hydrogen bonds
N-(4-Fluorophenyl)-3-(hydroxymethyl)-1-piperidinecarbothioamide	C₁₃H₁₇FN₂OS	268.35	4-Fluorophenyl, hydroxymethyl	Enhanced hydrophilicity
N-Phenyl-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbothioamide	C₁₇H₁₇F₃N₄S	366.40	Trifluoromethylpyridinyl, piperazine	Bioisosteric trifluoromethyl group

Key Observations :

• Molecular Complexity: The target compound’s larger molecular weight and dual phenyl groups distinguish it from simpler analogs like N-Phenylpiperidine-1-carbothioamide .
• Electronic Effects: The phenylimino group introduces conjugation and electron-withdrawing effects, which could modulate receptor binding compared to electron-donating groups (e.g., hydroxymethyl in ) or bioisosteres (e.g., trifluoromethyl in ).
• Hydrogen Bonding : Unlike N-Phenylpiperidine-1-carbothioamide , which exhibits intermolecular N–H⋯S bonds in its crystal lattice , the target compound’s bulky substituents may limit such interactions, affecting solubility and crystallinity.

Biological Activity

1-Piperidinecarbothioamide, N-[phenyl(phenylimino)methyl]- is a compound that has garnered attention for its potential biological activities, particularly in medicinal chemistry. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure

The compound can be described by the following structure:

• Chemical Formula : C$_{19}$H$_{20}$N$_{2}$S
• Molecular Weight : 320.44 g/mol

Anticancer Activity

1-Piperidinecarbothioamide derivatives have demonstrated significant anticancer properties. Research indicates that compounds with similar structures exhibit varying degrees of cytotoxicity against different cancer cell lines.

Compound	Cell Line	IC50 (µM)	Mechanism of Action
1-Piperidinecarbothioamide	MCF-7 (breast cancer)	0.08	Induces apoptosis via caspase activation
1-Piperidinecarbothioamide	A549 (lung cancer)	0.17	Inhibits tubulin polymerization

Studies have shown that modifications to the piperidine ring can enhance anticancer activity. For example, substituents on the phenyl groups have been linked to improved efficacy against specific cancer types .

Anti-inflammatory Activity

The compound also exhibits anti-inflammatory properties. It has been noted for its ability to inhibit cyclooxygenase (COX) enzymes, which are crucial in the inflammatory process.

• Inhibition of COX-2 : Compounds similar to 1-piperidinecarbothioamide have shown IC50 values in the low micromolar range, suggesting significant anti-inflammatory potential .

The biological activity of 1-piperidinecarbothioamide is largely attributed to its interaction with various molecular targets:

• Cell Cycle Regulation : The compound influences cell cycle progression, particularly in cancer cells, promoting apoptosis through the activation of caspases .
• Signal Transduction Pathways : It modulates pathways involving NF-κB and MAPK, which are critical in inflammation and cancer progression .

Case Studies

Several studies have investigated the biological activity of related piperidine derivatives:

• Study on Cytotoxicity : A study evaluated a series of piperidine derivatives for their cytotoxic effects on multiple cancer cell lines, revealing that certain modifications significantly enhance potency .
• Anti-inflammatory Effects : Another investigation focused on the anti-inflammatory properties of piperidine derivatives, demonstrating their potential in treating inflammatory diseases through COX inhibition .
• Combination Therapies : Research has explored the use of piperidine derivatives in combination with other therapeutic agents to enhance efficacy against resistant cancer types .

Q & A

Basic: What are the established synthetic routes for 1-Piperidinecarbothioamide, N-[phenyl(phenylimino)methyl]-?

The compound is synthesized via nucleophilic substitution reactions. A validated method involves reacting phenyl isothiocyanate with piperidine derivatives under controlled conditions. For example, in Acta Crystallographica Section E, the title compound was prepared by reacting phenyl isothiocyanate with piperidine, followed by crystallization for structural validation . Earlier studies (e.g., Feldman and Taber) reported alternative pathways using carboimidoyl dichlorides and secondary amines, but yields were inconsistent . Key steps include:

• Reagent Purification : Use anhydrous solvents to avoid hydrolysis.
• Stoichiometric Control : Maintain a 1:1 molar ratio of phenyl isothiocyanate to piperidine.
• Characterization : Confirm via NMR and FT-IR for thiourea C=S stretching (~1250 cm⁻¹).

Basic: How is the structural integrity of this compound validated in research settings?

X-ray crystallography is the gold standard for confirming molecular geometry. For instance, single-crystal analysis revealed intermolecular N–H⋯S hydrogen bonds and intramolecular C–H⋯S interactions in the crystal lattice . Complementary methods include:

• Spectroscopy : ¹H/¹³C NMR to verify phenyl and piperidine moieties.
• Mass Spectrometry : High-resolution MS to confirm molecular weight (e.g., C₁₉H₂₀N₃S, MW 322.45 g/mol).
• Elemental Analysis : Validate C, H, N, S content within ±0.4% theoretical values.

Advanced: How can researchers resolve low-yield issues in synthetic protocols?

Discrepancies in yields (e.g., 60% vs. Taber’s 85% ) often stem from side reactions or incomplete intermediate formation. Mitigation strategies:

• Optimized Reflux Conditions : Use inert atmospheres (N₂/Ar) to prevent oxidation.
• Catalytic Additives : Introduce DMAP (4-dimethylaminopyridine) to accelerate thiourea formation.
• Workup Refinement : Employ column chromatography with silica gel (ethyl acetate/hexane, 3:7) to isolate pure product.

Advanced: How should contradictory spectral data between studies be analyzed?

Contradictions (e.g., FT-IR peak shifts) may arise from polymorphism or solvent effects. Methodological resolution:

• Cross-Validation : Compare data with computational simulations (DFT) for expected vibrational modes.
• Solvent Screening : Test in DMSO, chloroform, and acetonitrile to assess solvatochromic effects .
• Dynamic Light Scattering (DLS) : Check for aggregation-induced spectral artifacts.

Advanced: What computational approaches predict the compound’s reactivity?

Density Functional Theory (DFT) models the electrophilic nature of the thiourea group. For example:

• HOMO-LUMO Analysis : Identify reactive sites (e.g., sulfur atom as nucleophile).
• Molecular Docking : Screen for binding affinity with biological targets (e.g., enzymes with thioredoxin-like domains).
• Solvent Accessibility Surface (SAS) : Predict solubility in polar vs. nonpolar media .

Basic: What are the compound’s potential biological targets based on structural analogs?

Piperidine-thiourea derivatives often interact with:

• Neurological Receptors : μ-opioid receptor analogs (e.g., fentanyl derivatives ).
• Enzyme Inhibitors : Carbonic anhydrase or kinase inhibition via sulfur-metal coordination.
  Note: Direct bioactivity data for this compound is limited; prioritize in vitro assays (e.g., fluorescence polarization for binding studies).

Basic: How are solubility and stability profiles determined experimentally?

• HPLC-UV : Measure solubility in PBS (pH 7.4) and DMSO.
• Accelerated Stability Testing : Incubate at 40°C/75% RH for 14 days; monitor degradation via LC-MS.
• Thermogravimetric Analysis (TGA) : Assess thermal decomposition thresholds (>200°C typical for thioureas ).

Advanced: What strategies modify the core structure to enhance pharmacological properties?

• Fluorine Substitution : Replace phenyl hydrogens with F to improve metabolic stability (see N,4-bis(2-fluorophenyl)piperazine-1-carbothioamide ).
• PEGylation : Attach polyethylene glycol to the piperidine nitrogen for increased hydrophilicity.
• Prodrug Design : Introduce ester linkages for controlled release in vivo.

Advanced: How do hydrogen-bonding networks influence crystallization?

Intermolecular N–H⋯S and C–H⋯S bonds dictate packing efficiency. Techniques:

• Single-Crystal Neutron Diffraction : Resolve H-atom positions.
• Variable-Temperature XRD : Study thermal expansion effects on lattice parameters .

Advanced: What green chemistry principles apply to its synthesis?

• Solvent-Free Reactions : Use ball milling for reagent mixing.
• Biocatalysis : Lipase-mediated thiourea coupling in aqueous media.
• Waste Minimization : Recover unreacted phenyl isothiocyanate via vacuum distillation .